2-[(1-methyl-3-nitro-1H-1,2,4-triazol-5-yl)thio]-5-phenyl-1,3,4-oxadiazole

• IUPAC Name: 2-[(2-methyl-5-nitro-1,2,4-triazol-3-yl)sulfanyl]-5-phenyl-1,3,4-oxadiazole
• InChI: InChI=1S/C11H8N6O3S/c1-16-10(12-9(15-16)17(18)19)21-11-14-13-8(20-11)7-5-3-2-4-6-7/h2-6H,1H3
• InChI Key: DKEDPTHWDLKTQQ-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NC(=N1)[N+](=O)[O-])SC2=NN=C(O2)C3=CC=CC=C3
• Molecular Formula: C11H8N6O3S
• Molecular Weight: 304.29 g/mol

Description

2-[(1-methyl-3-nitro-1H-1,2,4-triazol-5-yl)thio]-5-phenyl-1,3,4-oxadiazole is a chemical compound that has been synthesized and studied for its potential applications in scientific research. This compound has been found to have various biochemical and physiological effects and has been used in laboratory experiments to understand its mechanism of action.

Mechanism of Action

The mechanism of action of 2-[(1-methyl-3-nitro-1H-1,2,4-triazol-5-yl)thio]-5-phenyl-1,3,4-oxadiazole is not fully understood. However, studies have suggested that this compound may inhibit the activity of enzymes involved in various cellular processes, leading to the disruption of cellular function and ultimately cell death.
Biochemical and Physiological Effects:
2-[(1-methyl-3-nitro-1H-1,2,4-triazol-5-yl)thio]-5-phenyl-1,3,4-oxadiazole has been found to have various biochemical and physiological effects. Studies have shown that this compound has antimicrobial properties and can inhibit the growth of various microorganisms. It has also been found to have anticancer properties and can inhibit the growth of cancer cells. Additionally, this compound has been found to have antioxidant properties and can scavenge free radicals.

Advantages and Limitations for Lab Experiments

The advantages of using 2-[(1-methyl-3-nitro-1H-1,2,4-triazol-5-yl)thio]-5-phenyl-1,3,4-oxadiazole in laboratory experiments include its antimicrobial and anticancer properties, as well as its antioxidant properties. However, the limitations of using this compound include its potential toxicity and the need for further studies to understand its mechanism of action and potential side effects.

Future Directions

There are several future directions for the study of 2-[(1-methyl-3-nitro-1H-1,2,4-triazol-5-yl)thio]-5-phenyl-1,3,4-oxadiazole. One possible direction is to further investigate its potential as an antimicrobial agent and to understand its mechanism of action against various microorganisms. Another direction is to explore its potential as an anticancer agent and to investigate its efficacy against different types of cancer cells. Additionally, further studies are needed to understand the potential side effects and toxicity of this compound and to develop safer and more effective derivatives.

Synthesis Methods

The synthesis of 2-[(1-methyl-3-nitro-1H-1,2,4-triazol-5-yl)thio]-5-phenyl-1,3,4-oxadiazole involves the reaction of 2-amino-5-phenyl-1,3,4-oxadiazole with 1-methyl-3-nitro-1H-1,2,4-triazole in the presence of thionyl chloride. This reaction yields the desired compound, which can be purified using various techniques such as column chromatography.

Scientific Research Applications

2-[(1-methyl-3-nitro-1H-1,2,4-triazol-5-yl)thio]-5-phenyl-1,3,4-oxadiazole has been studied for its potential applications in scientific research. This compound has been found to have antimicrobial properties and has been used in studies to understand its mechanism of action against various microorganisms. It has also been studied for its potential use as an anticancer agent and has shown promising results in inhibiting the growth of cancer cells.